Cas no 89407-37-4 (3-Pyridinecarbonitrile, 2-[(phenylmethyl)thio]-)

• Product Name: 3-Pyridinecarbonitrile, 2-[(phenylmethyl)thio]-
• CAS No: 89407-37-4
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• CID: 2811721
• PubChem ID: 501238
• Update Time: 2025-04-21

3-Pyridinecarbonitrile, 2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-benzylthio-3cyano-pyridine
• 2-Benzylsulfanyl-nicotinonitrile
• 2-(phenyl methyl thio)-3-cyanopyridine
• 89407-37-4
• AKOS000213550
• 3-Pyridinecarbonitrile, 2-[(phenylmethyl)thio]-
• SCHEMBL3605491
• 2-(benzylsulfanyl)pyridine-3-carbonitrile
• DTXSID30333398
• STK409527
• XMKZNELJNRWNDM-UHFFFAOYSA-N

• Inchi： 1S/C13H10N2S/c14-9-12-7-4-8-15-13(12)16-10-11-5-2-1-3-6-11/h1-8H,10H2
• InChI Key： XMKZNELJNRWNDM-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=CC=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.05646950Da
• Monoisotopic Mass: 226.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62Ų